Cas no 1803695-27-3 (4-(Bromomethyl)-6-hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine)

• Product Name: 4-(Bromomethyl)-6-hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine
• CAS No: 1803695-27-3
• MF: C₈H₇BrF₃NO₃
• MW: 302.045292139053
• CID: 4828436
• Update Time: 2025-10-31

4-(Bromomethyl)-6-hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-6-hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H7BrF3NO3/c1-15-6-4(3-9)2-5(14)13-7(6)16-8(10,11)12/h2H,3H2,1H3,(H,13,14)
• InChI Key： GKKLDXFVYSYDGU-UHFFFAOYSA-N
• SMILES： BrCC1=CC(NC(=C1OC)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 362
• XLogP3: 1.4
• Topological Polar Surface Area: 47.6

Additional information on 4-(Bromomethyl)-6-hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine

Introduction to 4-(Bromomethyl)-6-hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine (CAS No. 1803695-27-3)

4-(Bromomethyl)-6-hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine, with the CAS number 1803695-27-3, is a highly versatile intermediate in the field of pharmaceutical and agrochemical research. This compound features a pyridine core substituted with multiple functional groups, including a bromomethyl moiety, a hydroxy group, a methoxy group, and a trifluoromethoxy group. These substituents make it an invaluable building block for synthesizing complex molecules with diverse biological activities.

The pyridine ring is a fundamental scaffold in medicinal chemistry due to its ability to interact with biological targets through hydrogen bonding and hydrophobic effects. The presence of the bromomethyl group at the 4-position provides a reactive site for nucleophilic substitution reactions, enabling the facile introduction of various functional groups. This reactivity is particularly useful in constructing heterocyclic compounds, which are prevalent in many drug candidates.

The hydroxy and methoxy groups introduce polar functionalities that can modulate the solubility and metabolic stability of the resulting compounds. Additionally, the trifluoromethoxy group enhances lipophilicity and metabolic resistance, which are critical factors in drug design. These features collectively make 4-(Bromomethyl)-6-hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine a valuable asset in the development of novel therapeutic agents.

Recent advancements in drug discovery have highlighted the importance of pyridine derivatives in addressing various diseases. For instance, studies have demonstrated that pyridine-based compounds exhibit potent activity against enzymes involved in cancer metabolism. The structural motif of 4-(Bromomethyl)-6-hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine aligns well with this trend, as it allows for the construction of molecules that can selectively inhibit such targets.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. Pyridine derivatives are widely used as intermediates in the synthesis of herbicides, fungicides, and insecticides. The unique combination of functional groups in 4-(Bromomethyl)-6-hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine enables the development of novel agrochemicals with improved efficacy and environmental safety.

The synthesis of 4-(Bromomethyl)-6-hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine typically involves multi-step organic transformations starting from commercially available pyridine precursors. Key steps include halogenation, methylation, and fluorination reactions to introduce the desired substituents. The use of advanced catalytic systems has further refined these processes, improving yield and selectivity.

One notable application of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By leveraging the reactivity of the bromomethyl group, researchers can efficiently incorporate kinase inhibition motifs into larger molecular frameworks. Recent studies have shown that pyridine-based kinase inhibitors derived from this intermediate exhibit high potency and selectivity in preclinical models.

The impact of fluorine-containing moieties on drug properties cannot be overstated. The introduction of fluorine atoms into pharmaceuticals often enhances binding affinity, metabolic stability, and pharmacokinetic profiles. The trifluoromethoxy group in 4-(Bromomethyl)-6-hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine exemplifies this trend, as it contributes to the lipophilicity and resistance to metabolic degradation of derived compounds.

Another area where this compound has found utility is in the development of antiviral agents. Viruses rely on host cellular machinery for replication, making them susceptible to interference by small molecules targeting key viral enzymes or proteins. Pyridine derivatives have been identified as effective inhibitors against various viral proteases and polymerases. The structural flexibility offered by 4-(Bromomethyl)-6-hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine allows for the design of molecules that can precisely interact with viral targets.

The growing interest in sustainable chemistry has also influenced the use of this intermediate. Researchers are increasingly exploring green synthetic routes that minimize waste and reduce environmental impact. For example, catalytic methods that employ recyclable catalysts or solvent-free conditions have been developed for synthesizing pyridine derivatives like 4-(Bromomethyl)-6-hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine.

In conclusion,4-(Bromomethyl)-6-hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine (CAS No. 1803695-27-3) is a multifunctional compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features enable the synthesis of complex molecules with diverse biological activities. As research continues to uncover new therapeutic targets and sustainable synthetic methods,this compound will remain a cornerstone in drug discovery efforts worldwide.